Cas no 5933-29-9 (BENZOTRIAZOLE-1-CARBOXAMIDE)

BENZOTRIAZOLE-1-CARBOXAMIDE Properties

Names and Identifiers

• BENZOTRIAZOLE-1-CARBOXAMIDE
• 1-carbamoyl-1H-benzotriazole
• 1-Carbamoyl-benzotriazol
• 1H-BENZOTRIAZOLE-1-CARBOXAMIDE
• benzotriazole-1-carboxylic acid amide
• Benztriazol-1-carboxamid
• AKOS015888981
• 1H-benzo[d][1,2,3]triazole-1-carboxamide
• 5933-29-9
• benzotriazol-1-carboxamide
• 1H-1,2,3-benzotriazole-1-carboxamide
• SCHEMBL443991
• DTXSID90396222
• Benzotriazole-1-carboxamide
• +Expand

• MDL： MFCD00962944
• InChIKey： UUMXWUNNKCQWHS-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H6N4O/c8-7(12)11-6-4-2-1-3-5(6)9-10-11/h1-4H,(H2,8,12)
• SMILES： C1=CC=C2C(=C1)N=NN2C(=O)N

Computed Properties

• Exact Mass: 162.05400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 162.05416083g/mol
• Heavy Atom Count: 12
• Complexity: 196
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 73.8Ų

Experimental Properties

• LogP: 1.05840
• PSA: 73.80000
• Melting Point: 170-175 °C (lit.)
• Color/Form: Not determined
• Solubility: Not determined

BENZOTRIAZOLE-1-CARBOXAMIDE Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Risk Phrases： 36/37/38
• Signal Word：Warning

BENZOTRIAZOLE-1-CARBOXAMIDE Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%